Cas no 1005-12-5 (1H-Pyrrole, 2,4-dimethyl-1-propyl-)

• Product Name: 1H-Pyrrole, 2,4-dimethyl-1-propyl-
• CAS No: 1005-12-5
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 1126001
• PubChem ID: 59903793
• Update Time: 2025-04-20

1H-Pyrrole, 2,4-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,4-dimethyl-1-propyl-
• 2,4-dimethyl-1-propylpyrrole
• DTXSID90733299
• 2,4-Dimethyl-1-propyl-1H-pyrrole
• 1005-12-5

• Inchi： 1S/C9H15N/c1-4-5-10-7-8(2)6-9(10)3/h6-7H,4-5H2,1-3H3
• InChI Key： COTIBWFCOGJIHY-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C=C1C)CCC

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93
• LogP: 2.51490